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Compound of Interest

Compound Name: Cetamolol

Cat. No.: B107663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cetamolol is a selective β1-adrenergic receptor antagonist.[1] This document provides

detailed protocols for the preparation and use of Cetamolol solutions in in vitro cell culture

experiments. The procedures outlined below are intended to ensure accurate and reproducible

results for researchers investigating the effects of Cetamolol on various cell lines.

Data Presentation
Physical and Chemical Properties of Cetamolol

Property Value Reference

Chemical Formula C₁₆H₂₆N₂O₄ [1]

Molar Mass 310.39 g/mol [1]

CAS Number 34919-98-7 [1]

Cetamolol Hydrochloride Properties
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Property Value Reference

Chemical Formula C₁₆H₂₇ClN₂O₄ [2]

Molar Mass 346.85 g/mol [2]

CAS Number 77590-95-5 [1]

Appearance Solid powder [3]

Storage Conditions
Dry, dark at 0-4°C (short term)

or -20°C (long term)
[3]

Solubility of Structurally Similar β-Blockers
Compound Solvent Solubility Reference

Atenolol DMSO ~15 mg/mL [4]

PBS (pH 7.2) ~1 mg/mL [4]

Metoprolol Tartrate DMSO
100 mg/mL (146.02

mM)
[5]

Recommended Working Concentrations for β-Blockers
in Cell Culture

Compound Cell Line
Concentration
Range

Effect Reference

Metoprolol Jurkat T cells 4-36 µg/mL
Mechanistic

exploration
[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Cetamolol
Hydrochloride Stock Solution in DMSO
Materials:

Cetamolol hydrochloride (CAS: 77590-95-5)
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Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), carefully

weigh out 3.47 mg of Cetamolol hydrochloride powder using a calibrated analytical balance.

Dissolution: Transfer the weighed powder into a sterile microcentrifuge tube. Add 1 mL of cell

culture grade DMSO to the tube.

Solubilization: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 20-50 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C in a dark, dry

place. Long-term storage at -80°C is also acceptable.

Note on Aqueous Solutions: Based on data for the similar compound Atenolol, aqueous

solutions of β-blockers may not be stable for more than one day.[4] Therefore, it is

recommended to prepare fresh dilutions in cell culture medium for each experiment from the

DMSO stock solution.

Protocol 2: Preparation of Working Solutions and
Treatment of Cells
Materials:

10 mM Cetamolol hydrochloride stock solution in DMSO

Complete cell culture medium (e.g., DMEM/F-12) appropriate for the cell line

Sterile serological pipettes and pipette tips
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Cell culture plates with seeded cells

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Cetamolol hydrochloride stock

solution at room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in complete cell culture medium

to achieve the desired final concentrations. For example, to prepare a 100 µM working

solution, add 10 µL of the 10 mM stock solution to 990 µL of pre-warmed complete cell

culture medium.

Vehicle Control: Prepare a vehicle control solution containing the same final concentration of

DMSO as the highest concentration of Cetamolol used in the experiment. For example, if

the highest Cetamolol concentration is 100 µM (prepared from a 1:100 dilution of the 10 mM

stock), the vehicle control should contain 1% DMSO in complete cell culture medium.

Cell Treatment: Remove the existing culture medium from the cells and replace it with the

medium containing the desired concentrations of Cetamolol or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO₂).

Mandatory Visualizations
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Caption: Experimental workflow for Cetamolol solution preparation and cell treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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